![molecular formula C12H14O2 B2587356 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] CAS No. 91044-40-5](/img/structure/B2587356.png)
8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]
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Overview
Description
8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane], also known as MNO, is a chemical compound that belongs to the class of spiro-oxiranes. It has been studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and organic synthesis.
Mechanism of Action
The mechanism of action of 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] is not fully understood. However, it has been proposed that 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] may act by inducing DNA damage, inhibiting DNA synthesis, or interfering with cell signaling pathways. In addition, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been shown to induce apoptosis, which is a programmed cell death process.
Biochemical and Physiological Effects:
8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] can inhibit the proliferation of cancer cells, reduce the production of pro-inflammatory cytokines, and induce the expression of apoptosis-related genes. In vivo studies have shown that 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] can reduce tumor growth, improve wound healing, and alleviate inflammation.
Advantages and Limitations for Lab Experiments
8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. In addition, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] is stable under normal laboratory conditions and can be stored for long periods of time. However, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has some limitations for lab experiments. It is highly reactive and can react with other compounds in the reaction mixture. In addition, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] can be toxic to cells at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]. One possible direction is to explore the use of 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] as a potential therapeutic agent for the treatment of cancer and other diseases. Another direction is to investigate the use of 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] as a building block for the preparation of functional materials with unique properties. Additionally, further studies are needed to elucidate the mechanism of action of 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] and to identify its molecular targets.
Synthesis Methods
8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] can be synthesized using a variety of methods, including the reaction between 8-methoxy-1-naphthol and epichlorohydrin in the presence of a base, such as potassium carbonate. The reaction proceeds through the formation of an intermediate, which is then treated with sodium hydroxide to produce 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]. Other methods, such as the use of peracids and peresters, have also been reported for the synthesis of 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane].
Scientific Research Applications
8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been shown to exhibit anticancer, antiviral, and anti-inflammatory activities. In material science, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been used as a crosslinking agent for the synthesis of polymers and as a building block for the preparation of functional materials. In organic synthesis, 8-Methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been used as a versatile reagent for the synthesis of various compounds.
properties
IUPAC Name |
8-methoxyspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-13-11-6-2-5-10-9(11)4-3-7-12(10)8-14-12/h2,5-6H,3-4,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAWBYKTZMHIUFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1CCCC23CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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